Cas no 20712-09-8 (3-methyl-2,1-benzothiazole)

3-methyl-2,1-benzothiazole structure
3-methyl-2,1-benzothiazole structure
Product Name:3-methyl-2,1-benzothiazole
CAS No:20712-09-8
MF:C8H7NS
MW:149.212880373001
CID:2840795
PubChem ID:529491
Update Time:2025-04-21

3-methyl-2,1-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2,1-benzothiazole
    • 3-methylbenz[c]isothiazole
    • 3-Methyl-2,1-benzisothiazole
    • 20712-09-8
    • DTXSID301309167
    • SCHEMBL12799106
    • YJRLOOVPHLBHIZ-UHFFFAOYSA-N
    • 2,1-Benzisothiazole, 3-methyl-
    • 1,2-Benzoisothiazole, 3-methyl
    • CCRIS 8327
    • Inchi: 1S/C8H7NS/c1-6-7-4-2-3-5-8(7)9-10-6/h2-5H,1H3
    • InChI Key: YJRLOOVPHLBHIZ-UHFFFAOYSA-N
    • SMILES: S1C(C)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 149.02992040g/mol
  • Monoisotopic Mass: 149.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.1Ų

3-methyl-2,1-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-311658-1.0g
3-methyl-2,1-benzothiazole
20712-09-8
1.0g
$0.0 2023-02-26
Enamine
EN300-311658-1g
3-methyl-2,1-benzothiazole
20712-09-8
1g
$0.0 2023-09-05
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